Cas no 2137586-98-0 (3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one)

• Product Name: 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one
• CAS No: 2137586-98-0
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6567676
• PubChem ID: 165480786
• Update Time: 2025-05-19

3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one
• EN300-1113853
• 2137586-98-0

• Inchi： 1S/C7H11N5O/c1-11-3-2-5(7(11)13)12-9-4-6(8)10-12/h4-5H,2-3H2,1H3,(H2,8,10)
• InChI Key： ACRAZBOJWWQPHT-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C)N1N=CC(N)=N1

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Additional information on 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one

Introduction to 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one (CAS No. 2137586-98-0)

The compound 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one, identified by its CAS number 2137586-98-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both a pyrrolidinone core and an amino-substituted triazole moiety endows it with distinct chemical and biological properties that make it a promising candidate for further investigation.

In recent years, the development of novel scaffolds for drug discovery has been a central focus in pharmaceutical research. The pyrrolidinone ring is a well-known pharmacophore found in numerous bioactive compounds, exhibiting versatility in interactions with biological targets. Its incorporation into the molecular framework of 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one enhances its potential as a modulator of various biological pathways. Moreover, the triazole group, particularly when substituted with an amino group, introduces additional hydrogen bonding capabilities and electronic properties that can influence binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of pyrrolidinone have been extensively studied for their roles in enzyme inhibition and receptor binding. The triazole moiety further expands its pharmacological potential by enabling interactions with nucleophilic centers in proteins and other biomolecules. This combination suggests that 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one may exhibit properties relevant to therapeutic intervention in areas such as inflammation, pain management, and neurodegenerative diseases.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to mimic natural product structures and exhibit enhanced pharmacokinetic profiles. The pyrrolidinone-triazole hybrid represented by CAS No. 2137586-98-0 aligns with this trend by offering a structurally diverse yet functionally relevant molecule. Computational modeling and molecular docking studies have begun to explore the binding interactions of this compound with potential target proteins, providing insights into its mechanism of action. Preliminary results indicate that it may interact with enzymes involved in metabolic pathways or signaling cascades critical for disease pathogenesis.

The synthesis of 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one presents an intriguing challenge for synthetic chemists. The integration of the triazole ring into the pyrrolidinone backbone requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been instrumental in achieving the desired connectivity between the functional groups.

From a medicinal chemistry perspective, the versatility of this compound lies in its potential for derivatization. By modifying substituents on either the pyrrolidinone or triazole moieties, researchers can fine-tune its biological activity. This flexibility allows for the exploration of multiple therapeutic avenues without altering the core scaffold significantly. Such modular design principles are increasingly favored in modern drug discovery programs due to their efficiency and scalability.

The pharmacological evaluation of 3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one is still in its early stages, but initial experiments have shown promising results. In vitro assays have demonstrated interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, cell-based assays suggest potential effects on pathways relevant to cancer progression or neuroprotection. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms.

The future direction of research on this compound will likely involve both experimental validation and computational exploration. In vivo studies will be crucial for assessing its efficacy and safety profiles in animal models. Simultaneously, computational approaches such as molecular dynamics simulations or quantum mechanical calculations can provide deeper insights into its structural dynamics and interaction energetics.

In conclusion,3-(4-amino-2H-1,2,3-triazol-2-yl)-1-methylpyrrolidin-2-one (CAS No. 2137586-98-0) represents a novel molecular entity with significant promise in medicinal chemistry. Its unique structural composition combines established pharmacophores with novel functional groups that may confer advantageous biological properties. As research progresses，this compound is poised to contribute valuable insights into disease mechanisms and potentially serve as a foundation for next-generation therapeutics.